Cas no 21972-94-1 (Lumazine, 8-propyl-)

Lumazine, 8-propyl- structure
Lumazine, 8-propyl- structure
Product Name:Lumazine, 8-propyl-
CAS No:21972-94-1
MF:C9H10N4O2
MW:206.20130109787
CID:2657245
Update Time:2023-08-06

Lumazine, 8-propyl- Chemical and Physical Properties

Names and Identifiers

    • Lumazine, 8-propyl-
    • 8-Propyllumazine
    • LJWVRVHPFWSAFE-UHFFFAOYSA-N
    • 8-Propyl-2,4(3H,8H)-pteridinedione #
    • Inchi: 1S/C9H10N4O2/c1-2-4-13-5-3-10-6-7(13)11-9(15)12-8(6)14/h3,5H,2,4H2,1H3,(H,12,14,15)
    • InChI Key: LJWVRVHPFWSAFE-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC(N1)=O)N(C=CN=2)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Topological Polar Surface Area: 74.1
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